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Compound of Interest

Compound Name: UniPR500

Cat. No.: B15578256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of UniPR500 stock solutions

using dimethyl sulfoxide (DMSO) as the solvent. UniPR500 is an antagonist of the Ephrin (Eph)

receptor, a protein tyrosine kinase involved in various physiological and pathological

processes, including cancer development and neuronal guidance. Accurate preparation of

stock solutions is critical for ensuring reproducible and reliable experimental results in cell-

based assays, biochemical studies, and preclinical research.

Compound Specifications
A summary of the key quantitative data for UniPR500 is presented in Table 1. This information

is essential for accurate calculation of molar concentrations.

Table 1: UniPR500 Compound Data
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Property Value Source

Molecular Formula C₃₆H₅₁N₃O₄ PubChem[1]

Molecular Weight 589.8 g/mol
PubChem, MedKoo

Biosciences[1][2]

Solubility Soluble in DMSO MedKoo Biosciences[2]

Appearance Solid powder MedKoo Biosciences[2]

Storage Conditions (Powder)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C

MedKoo Biosciences[2]

Storage Conditions (Stock

Solution)

Short term (days to weeks) at

0-4°C; Long term (months) at

-20°C

MedKoo Biosciences[2]

Experimental Protocol: Preparation of a 10 mM
UniPR500 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UniPR500 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various in vitro and in vivo experiments.

Materials:

UniPR500 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the UniPR500 powder and DMSO to equilibrate to room temperature

before use. This prevents condensation from forming on the compound and in the solvent.

Weighing: Tare a clean, dry microcentrifuge tube or vial on the analytical balance. Carefully

weigh out the desired amount of UniPR500 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh 5.898 mg of UniPR500.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the UniPR500 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube or vial securely and vortex thoroughly until the UniPR500 powder

is completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if

necessary.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for long-term storage.

Table 2: Example Volumes for UniPR500 Stock Solution Preparation

Desired Concentration (mM) Mass of UniPR500 for 1 mL of DMSO

1 0.59 mg

5 2.95 mg

10 5.90 mg

50 29.49 mg
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The following diagrams illustrate the experimental workflow for preparing the UniPR500 stock

solution and a simplified representation of the signaling pathway it inhibits.

UniPR500 Stock Solution Workflow
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Caption: Experimental workflow for preparing UniPR500 stock solution.
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Simplified Ephrin Signaling Pathway Inhibition

Ephrin Ligand

Eph Receptor

Binds and Activates

Downstream Signaling
(e.g., cell proliferation, migration)

Activates

UniPR500

Inhibits

Click to download full resolution via product page

Caption: UniPR500 inhibits Ephrin-Eph receptor signaling.

Safety Precautions
Always handle UniPR500 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for UniPR500 and DMSO for detailed safety and

handling information.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Exercise caution when handling.
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This application note provides a standardized and detailed protocol for the preparation of

UniPR500 stock solutions in DMSO. Adherence to this protocol will help ensure the accuracy

and reproducibility of experimental results. Proper storage and handling are crucial to maintain

the stability and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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